3-[(4-Methylcyclohexyl)amino]benzamide

• IUPAC Name: 3-[(4-methylcyclohexyl)amino]benzamide
• InChI: InChI=1S/C14H20N2O/c1-10-5-7-12(8-6-10)16-13-4-2-3-11(9-13)14(15)17/h2-4,9-10,12,16H,5-8H2,1H3,(H2,15,17)
• InChI Key: CBHURXUYBGLKDR-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC(CC1)NC2=CC=CC(=C2)C(=O)N
• Molecular Formula: C14H20N2O
• Molecular Weight: 232.32 g/mol

Description

3-[(4-Methylcyclohexyl)amino]benzamide is a benzamide derivative characterized by a 4-methylcyclohexylamino substituent at the 3-position of the benzamide core. While direct data on its synthesis or biological activity is absent in the provided evidence, its structural features can be inferred from analogs (e.g., –11). The compound’s molecular formula is likely C₁₄H₁₈N₂O (molecular weight ≈ 230.31 g/mol), assuming similarity to derivatives like 3-[(4-tert-butylcyclohexyl)amino]benzamide (C₁₇H₂₆N₂O, 274.40 g/mol) .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below summarizes key structural differences and properties of 3-[(4-Methylcyclohexyl)amino]benzamide and its analogs:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Notable Properties	References
3-[(4-Methylcyclohexyl)amino]benzamide	4-Methylcyclohexylamino, benzamide	C₁₄H₁₈N₂O	230.31	High lipophilicity (inferred)	–
4-Methoxy-N-(4-methylcyclohexyl)benzamide	4-Methoxy, 4-methylcyclohexyl	C₁₅H₂₁NO₂	247.34	100% purity; enhanced solubility vs. amino
3-[(4-tert-Butylcyclohexyl)amino]benzamide	4-tert-Butylcyclohexylamino	C₁₇H₂₆N₂O	274.40	Bulky substituent; supplier data available
3-{[(4-Fluorophenyl)methyl]amino}benzamide	4-Fluorobenzylamino	C₁₄H₁₃FN₂O	244.27	95% purity; fluorine-enhanced lipophilicity
3-[(Ethoxyacetyl)amino]-N-(4-methoxyphenyl)benzamide	Ethoxyacetyl, 4-methoxyphenyl	C₁₈H₂₀N₂O₄	328.36	Ester group; higher molecular weight

Key Observations:

• The 4-methoxy group in 4-Methoxy-N-(4-methylcyclohexyl)benzamide () improves aqueous solubility compared to amino-substituted analogs, which may be critical for bioavailability . The 4-fluorobenzyl substituent () enhances metabolic stability and membrane permeability due to fluorine’s electronegativity and lipophilicity .
• Synthetic Routes: Amide coupling (e.g., HBTU-mediated reactions in ) is a common method for synthesizing benzamide derivatives . Cyclohexylamino groups are typically introduced via nucleophilic substitution or reductive amination, as seen in triazine-linked benzamides (–2) .